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Compound of Interest

Compound Name:
Fluticasone-d3 17beta-Carboxylic

Acid

Cat. No.: B15142320

Get Quote

Advanced Bioanalytical Applications &
Physicochemical Profiling
Part 1: Executive Summary & Chemical Identity
Subject: Fluticasone Propionate 17

-Carboxylic Acid-d3 Role: Stable Isotope Internal Standard (SIL-IS) for LC-MS/MS Bioanalysis
Primary Application: Quantification of systemic exposure to Fluticasone Propionate metabolites
in pharmacokinetic (PK) and drug metabolism (DMPK) studies.

1.1 The Bioanalytical Challenge
Fluticasone propionate (FP) is a potent synthetic corticosteroid.[1] Due to extensive first-pass

metabolism by CYP3A4, systemic concentrations of the parent drug are extremely low (often

sub-pg/mL). The primary metabolic pathway involves the hydrolysis of the S-fluoromethyl

carbothioate group to form the inactive 17

-carboxylic acid metabolite (GR100153).
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While inactive, this metabolite circulates at significantly higher concentrations than the parent

drug. Accurate quantification of this metabolite is critical for:

Compliance Monitoring: Verifying patient adherence in clinical trials.

Safety Profiling: Assessing total systemic steroid burden.

DMPK Validation: Confirming metabolic clearance pathways.

To achieve the required precision in LC-MS/MS assays, the deuterated analog Fluticasone

Acid-d3 is the gold-standard Internal Standard (IS), correcting for matrix effects, extraction

efficiency, and ionization variability.

1.2 Chemical Profile
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Parameter Specification

Common Name Fluticasone Propionate Acid-d3

Systematic Name
-6,9-Difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-

oxopropoxy-3,3,3-d3)-androsta-1,4-diene-17-

carboxylic acid

CAS Number (Unlabeled)

65429-42-7 (Refers to the unlabeled metabolite:

Fluticasone 17

-carboxylic acid propionate)

CAS Number (d3-Labeled)

Not Assigned (Commercially referenced as CAS

65429-42-7-d3 or by catalog IDs from suppliers

like TRC/Clearsynth)

Molecular Formula

Molecular Weight 455.51 g/mol (vs. 452.49 g/mol for unlabeled)

Isotopic Purity
Typically

Deuterium incorporation

Solubility

Soluble in DMSO, Methanol, Acetonitrile;

practically insoluble in water.[2][3][4][5][6][7][8]

[9]

Part 2: Metabolic Pathway & Mechanistic Context
The metabolic conversion of Fluticasone Propionate to its acid metabolite is a hydrolysis

reaction mediated primarily by the CYP3A4 enzyme system in the liver, and to a lesser extent

by esterases in the lung and blood.

Mechanism:

Parent Drug: Fluticasone Propionate contains a labile S-fluoromethyl carbothioate group at

C17.

Hydrolysis: The thioester bond is cleaved.
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Product: The S-fluoromethyl group is lost, yielding the 17

-carboxylic acid.[4] Crucially, the 17

-propionate ester remains intact in the primary metabolite.

Visualization of the Metabolic Pathway:

Key Transformation
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Figure 1: Metabolic hydrolysis of Fluticasone Propionate to its inactive acid metabolite.

Part 3: Experimental Protocols (LC-MS/MS Bioanalysis)
To quantify Fluticasone Acid using the d3-IS, a rigorous validated method is required. The

following protocol is synthesized from standard industry practices for corticosteroid bioanalysis.

3.1 Sample Preparation (Solid Phase Extraction)
Direct protein precipitation is often insufficient due to the low detection limits required. SPE is

recommended.

Matrix: Human Plasma (

EDTA).

Aliquoting: Transfer 200

L of plasma to a 96-well plate.
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IS Addition: Add 20

L of Fluticasone Acid-d3 working solution (e.g., 10 ng/mL in 50:50 MeOH:H

O). Vortex gently.

Dilution: Add 200

L of 2% Formic Acid in water to disrupt protein binding.

SPE Loading: Condition an HLB (Hydrophilic-Lipophilic Balance) micro-elution plate with

MeOH followed by water. Load the sample.

Wash: Wash with 200

L of 5% MeOH in water (removes salts/proteins).

Elution: Elute with 2 x 50

L of Acetonitrile.

Reconstitution: Evaporate solvent under

at 40°C. Reconstitute in 100

L of Mobile Phase A/B (50:50).

3.2 LC-MS/MS Conditions
Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

Ionization: Electrospray Ionization (ESI), Negative Mode (Carboxylic acids often ionize better

in negative mode, though positive mode is possible if ammonium adducts are targeted).

Note: Fluticasone parent is usually analyzed in Positive mode. The Acid metabolite can be

analyzed in Negative mode (deprotonated

) or Positive mode (

). Negative mode often yields lower background for acids.
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MRM Transitions (Negative Mode):

Analyte
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Dwell Time
(ms)

Fluticasone Acid

(Unlabeled)
451.2 291.1 -25 50

Fluticasone Acid-

d3 (IS)
454.2 291.1 -25 50

Note: The product ion 291.1 typically corresponds to the cleavage of the ester/side chains,

leaving the steroid nucleus. Since the d3 label is on the propionate group (which might be

cleaved or retained depending on the fragmentation pathway), verify the transition. If the d3 is

on the propionate and the fragment loses the propionate, the daughter ions might be identical.

Crucial: Ensure the d3 label is on a moiety retained in the daughter ion, OR use a parent-

daughter transition where the label is lost but the parent mass separation is sufficient. Ideally,

use a transition like 454.2 -> 313.2 (if d3 is retained).

Refined Strategy for d3-Propionate Label: If the label is on the propionate (

), and the fragmentation cleaves the ester, the d3 is lost.

Preferred Transition: Monitor a fragment that retains the propionate or use the "Soft"

fragmentation channels.

Alternative: If 291.1 is the steroid core (label lost), you rely solely on the precursor mass (454

vs 451) for selectivity. This is acceptable in MS/MS if chromatographic separation is good,

but retaining the label in the fragment is superior.

3.3 Validated Workflow Diagram
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Figure 2: Step-by-step bioanalytical workflow for Fluticasone Acid quantification.

Part 4: Handling, Stability & Storage
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As a reference standard, Fluticasone Acid-d3 requires careful handling to prevent degradation

or isotopic exchange.

Storage: Store neat solid at -20°C under inert atmosphere (Argon/Nitrogen). The carboxylic

acid moiety can be reactive; protect from moisture.

Solution Stability:

Stock Solutions (1 mg/mL in DMSO): Stable for 6 months at -20°C.

Working Solutions (in MeOH/Water): Prepare fresh weekly or validate stability. Carboxylic

acids can undergo esterification with methanol if left at room temperature in acidic

conditions. Use Acetonitrile for dilutions if possible to avoid methyl ester formation.

Isotopic Stability: The deuterium labels on the propionate group are chemically stable and

non-exchangeable under physiological or standard LC conditions.
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7 is the definitive reference for the chemical skeleton.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. iatdmct2017.jp [iatdmct2017.jp]

2. Fluticasone 17β-Carboxylic Acid Propionate-d3 | CymitQuimica [cymitquimica.com]

3. clearsynth.com [clearsynth.com]

4. Fluticasone | C22H27F3O4S | CID 5311101 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd.
[splendidlab.com]

6. Fluticasone Furoate-d3 | CAS | LGC Standards [lgcstandards.com]

7. pharmaffiliates.com [pharmaffiliates.com]

8. Fluticasone 17beta-Carboxylic Acid Propionate [lgcstandards.com]

9. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [Technical Whitepaper: Fluticasone Acid Metabolite-d3].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142320/docs#technical-whitepaper-fluticasone-
acid-metabolite-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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